Cas no 1492717-32-4 (6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 1492717-32-4
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 5578024
• Update Time: 2025-10-21

6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-(2-ethoxyphenyl)-2,3-dihydro-2-thioxo-
• 6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1h)-one
• 6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• Inchi： 1S/C12H12N2O2S/c1-2-16-10-6-4-3-5-8(10)9-7-11(15)14-12(17)13-9/h3-7H,2H2,1H3,(H2,13,14,15,17)
• InChI Key： GXCGJSWAAZNCPS-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=CC=C2OCC)=CC(=O)N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 7.25±0.20(Predicted)

Additional information on 6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

Comprehensive Overview of 6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS No. 1492717-32-4)

The compound 6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS No. 1492717-32-4) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thioxo group and an ethoxyphenyl moiety, makes it a promising candidate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and cellular signaling pathways.

In recent years, the demand for heterocyclic compounds like 6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has surged, driven by advancements in medicinal chemistry and computational drug design. This compound is often discussed in the context of small molecule therapeutics, a hot topic in the pharmaceutical industry. Its molecular weight and solubility properties make it suitable for further optimization in preclinical studies.

One of the most frequently searched questions about this compound is its synthesis route and purity standards. Laboratories focusing on organic synthesis often seek detailed protocols for producing 6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one with high yield and minimal impurities. Additionally, its spectroscopic data (e.g., NMR, IR, and MS) are critical for quality control and structural verification.

The pharmacological activity of 6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is another area of intense research. Preliminary studies suggest its potential role in modulating kinase activity, which aligns with current trends in targeted cancer therapy. This has led to increased interest from academic and industrial researchers exploring its structure-activity relationship (SAR).

From a commercial perspective, the availability of CAS No. 1492717-32-4 is often queried by suppliers and buyers in the chemical marketplace. Its pricing, bulk availability, and custom synthesis options are key considerations for procurement teams. Furthermore, regulatory compliance, such as REACH and GMP standards, is a critical factor for its use in drug development pipelines.

In summary, 6-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one represents a versatile and scientifically valuable compound. Its applications span drug discovery, biochemical research, and material science, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative therapeutic development.